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Compound of Interest

4-
Compound Name:
Bromomethylbenzenesulfonamide

cat. No.: B1282379

Essential guidelines for the safe handling and disposal of 4-
bromomethylbenzenesulfonamide are critical for ensuring laboratory safety and
environmental protection. This document provides a comprehensive, step-by-step operational
plan for researchers, scientists, and drug development professionals. Adherence to these
procedures is vital, as the full toxicological properties of many research chemicals may not be
fully understood.

Key Compound Data

A summary of the known quantitative data for 4-bromomethylbenzenesulfonamide is
provided below. This information is essential for a comprehensive understanding of the
compound's properties.
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Property Value

Molecular Formula C7HsBrNO2S

Molecular Weight 250.11 g/mol

Appearance Light cream powder solid
Melting Point/Range 69 -76 °C/156.2 - 168.8 °F

Bases, Alcohols, Amines, Metals, Strong
Incompatible Materials oxidizing agents, Strong acids, Strong reducing

agents.[1]

Nitrogen oxides (NOx), Carbon monoxide (CO),

Hazardous Decomposition Products o i
Carbon dioxide (COz2), Hydrogen halides.[1]

Hazard Identification and Personal Protective Equipment
(PPE)

4-Bromomethylbenzenesulfonamide is classified as a substance that can cause severe skin
burns and eye damage.[2] It is crucial to handle this compound with appropriate personal
protective equipment.

Minimum PPE Requirements:

e Gloves: Chemical-resistant gloves (e.g., nitrile rubber).

e Eye Protection: Chemical safety goggles or a face shield.
o Body Protection: A fully buttoned lab coat.

Work with this compound should always be conducted within a properly functioning, certified
laboratory chemical fume hood.[3]

Experimental Protocol: Safe Disposal of 4-
Bromomethylbenzenesulfonamide
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The following procedure outlines the step-by-step process for the safe disposal of 4-
bromomethylbenzenesulfonamide and associated contaminated materials.

1. Waste Segregation and Collection:
e Solid Waste:

o Collect unused or expired solid 4-bromomethylbenzenesulfonamide, contaminated
gloves, weigh boats, and other disposable materials in a designated, clearly labeled,
sealed, and puncture-resistant waste container.[4]

o The container must be labeled "Hazardous Chemical Waste," with the full chemical name
"4-Bromomethylbenzenesulfonamide,” and the approximate quantity.[4]

e Liquid Waste:

o Collect all solutions containing 4-bromomethylbenzenesulfonamide, including
experimental solutions and solvent rinses, in a designated, sealed, and leak-proof
hazardous waste container.

o Do not mix with incompatible waste streams.[4]
e Sharps Waste:

o Dispose of any chemically contaminated broken glass and pipette tips in a labeled,
puncture-resistant sharps container.[5]

2. Decontamination of Labware:
e Glassware and Equipment:

o All glassware and equipment that have come into contact with 4-
bromomethylbenzenesulfonamide should be decontaminated.

o Rinse the labware with a suitable solvent (e.g., ethanol or isopropanol) to remove any
residue.

o Collect the solvent rinse as liquid chemical waste.[4]
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o Work Surfaces:

o Clean all work surfaces where the compound was handled with a suitable laboratory
disinfectant or detergent, followed by a solvent wipe-down.

o Collect all cleaning materials (e.g., paper towels, wipes) as solid chemical waste.[4]
3. Storage of Chemical Waste:

o Store all hazardous waste containers in a designated, well-ventilated, and secure area, away
from general laboratory traffic.[4]

o Ensure containers are properly sealed to prevent leaks or spills.[4]
o Store waste containers in secondary containment bins, especially for liquids.[6]
4. Final Disposal:

» Arrange for the collection and disposal of all hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
contractor.[4]

» Follow all institutional, local, state, and federal regulations for the disposal of chemical waste.

[4]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 4-
bromomethylbenzenesulfonamide.
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Caption: Workflow for the proper disposal of 4-Bromomethylbenzenesulfonamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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